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3,5-Di-tert-butyl-4-

hydroxybenzaldehyde

Cat. No.: B156050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Di-tert-butyl-4-hydroxybenzaldehyde, a sterically hindered phenolic aldehyde, is a

valuable building block in organic synthesis. Its unique structural features, characterized by the

presence of two bulky tert-butyl groups flanking a hydroxyl group and a formyl group on a

benzene ring, impart significant antioxidant properties and make it a key intermediate in the

synthesis of various pharmaceuticals and industrial chemicals. This technical guide provides a

detailed overview of its physical and chemical properties, spectroscopic data, and common

synthetic methodologies.

Physicochemical Properties
3,5-Di-tert-butyl-4-hydroxybenzaldehyde is typically a light yellow or white to off-white

crystalline powder.[1][2] A summary of its key physical and chemical properties is presented in

the table below.
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Property Value Reference

Physical Appearance
Light yellow or white to off-

white crystalline powder
[1][2]

Molecular Formula C₁₅H₂₂O₂ [3]

Molecular Weight 234.33 g/mol [3]

Melting Point 185-193 °C [3]

Boiling Point ~336.7 °C (estimated) [3]

Solubility

Soluble in hot methanol and

other organic solvents such as

ethanol, ethers, and

chloroform.

[2]

CAS Number 1620-98-0 [3]

Spectroscopic Data
The structural elucidation of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde is supported by

various spectroscopic techniques.

¹H NMR Spectroscopy
The proton NMR spectrum provides characteristic signals for the aromatic proton, the aldehydic

proton, the hydroxyl proton, and the protons of the tert-butyl groups.

¹³C NMR Spectroscopy
The carbon NMR spectrum shows distinct peaks corresponding to the carbonyl carbon, the

aromatic carbons, and the carbons of the tert-butyl groups.

Infrared (IR) Spectroscopy
The IR spectrum exhibits characteristic absorption bands for the hydroxyl (O-H), carbonyl

(C=O), and C-H bonds, confirming the presence of the key functional groups.
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Mass Spectrometry
Mass spectral analysis provides information about the molecular weight and fragmentation

pattern of the molecule, further confirming its structure.

Synthesis of 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde
A common and effective method for the synthesis of 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde is the Duff reaction, which involves the formylation of a phenol.[4]

Experimental Protocol: Duff Reaction
This protocol outlines the synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde from 2,6-di-

tert-butylphenol.

Materials:

2,6-di-tert-butylphenol

Hexamethylenetetramine

Glacial acetic acid

Water

Hydrochloric acid (concentrated)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Beaker
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Buchner funnel and filter flask

Crystallizing dish

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2,6-

di-tert-butylphenol in glacial acetic acid.

Add hexamethylenetetramine to the solution.

Heat the reaction mixture to reflux and maintain for several hours.

After the reaction is complete, cool the mixture to room temperature.

Hydrolyze the intermediate by adding a mixture of water and concentrated hydrochloric acid.

Heat the mixture again under reflux for a short period.

Cool the reaction mixture, which should result in the precipitation of the crude product.

Collect the solid product by vacuum filtration and wash with cold water.

Recrystallize the crude product from a suitable solvent (e.g., aqueous ethanol or toluene) to

obtain pure 3,5-Di-tert-butyl-4-hydroxybenzaldehyde as a crystalline solid.

Synthesis Workflow
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Reactants
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Caption: Synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde via Duff Reaction.

Applications in Research and Development
3,5-Di-tert-butyl-4-hydroxybenzaldehyde serves as a versatile intermediate in the synthesis

of a wide range of compounds with significant biological and industrial applications. Its

derivatives have been explored for their potential as:

Antioxidants: The sterically hindered phenolic hydroxyl group is a key feature for radical

scavenging activity.

Anti-inflammatory agents: Certain derivatives have shown potent anti-inflammatory

properties.

Ligands for metal complexes: The molecule can act as a ligand in the formation of

coordination compounds with various metals.

Building blocks for macrocyclic compounds: It is used in the synthesis of calixarenes and

other macrocycles with specific host-guest properties.

Logical Relationship of Applications
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Core Properties

Applications

3,5-Di-tert-butyl-4-hydroxybenzaldehyde

Steric Hindrance Phenolic Hydroxyl Aldehyde Functionality

Antioxidants Anti-inflammatory Agents Metal Complex Ligands Macrocycle Synthesis

Click to download full resolution via product page

Caption: Relationship between the core properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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